3-nitro-1H-pyrazole-5-carboxamide

• IUPAC Name: 3-nitro-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C4H4N4O3/c5-4(9)2-1-3(7-6-2)8(10)11/h1H,(H2,5,9)(H,6,7)
• InChI Key: ZYIOOQWZZPEWHL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1[N+](=O)[O-])C(=O)N
• Molecular Formula: C4H4N4O3
• Molecular Weight: 156.10 g/mol

Description

3-Nitro-1H-pyrazole-5-carboxamide is a heterocyclic compound featuring a pyrazole backbone substituted with a nitro group (-NO₂) at position 3 and a carboxamide (-CONH₂) group at position 5. Pyrazole derivatives are widely studied for their roles as enzyme inhibitors, antimicrobial agents, and intermediates in organic synthesis .

Chemical Reactions Analysis

3-nitro-1H-pyrazole-5-carboxamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenating agents. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups .

Scientific Research Applications

3-nitro-1H-pyrazole-5-carboxamide has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be employed in studies involving enzyme interactions and metabolic pathways. In medicine, 3-nitro-1H-pyrazole-5-carboxamide could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications might include its use in the production of specialized materials or as a catalyst in chemical processes .

Mechanism of Action

The mechanism of action of 3-nitro-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the context of its use. For example, in a biological setting, 3-nitro-1H-pyrazole-5-carboxamide might inhibit or activate certain enzymes, leading to changes in metabolic processes .

Comparison with Similar Compounds

Structural Analogues and Derivatives

Below is a detailed comparison of 3-nitro-1H-pyrazole-5-carboxamide with structurally related pyrazole-carboxamide derivatives, focusing on substituent effects, physicochemical properties, and reported applications.

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications/Findings
3-Nitro-1H-pyrazole-5-carboxamide	-NO₂ (3), -CONH₂ (5)	C₄H₄N₄O₃	156.10	Not reported	Intermediate for bioactive molecules
4-Bromo-N-(2,4-dimethylphenyl)-3-nitro-1H-pyrazole-5-carboxamide	-Br (4), -NO₂ (3), -CONH-C₆H₃(CH₃)₂ (5)	C₁₂H₁₁BrN₄O₃	339.14	Not reported	Potential agrochemical or pharmaceutical agent
N-Cyclohexyl-5-nitrofuran-2-carboxamide	Nitrofuran backbone, -CONH-cyclohexyl	C₁₁H₁₃N₃O₄	267.24	Not reported	Trypanocidal activity (IC₅₀ < 1 µM)
5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide	-Cl (5), -CH₃ (3), -CONH-pyrazole (4)	C₂₁H₁₅ClN₆O	403.10	133–135	Antifungal/antibacterial activity
1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide	-CH₃ (1), -NO₂ (4), -CONH₂ (5)	C₈H₁₂N₄O₃	212.20	Not reported	Phosphodiesterase inhibition (structural analogue)

Substituent Effects on Properties

• Halogenation : Bromine at position 4 (as in C₁₂H₁₁BrN₄O₃) increases molecular weight and lipophilicity, enhancing membrane permeability in drug design .
• Aryl Substitutions : Bulky aryl groups (e.g., 2,4-dimethylphenyl) improve thermal stability, as seen in higher melting points for derivatives like compound 3a (133–135°C) .